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Compound of Interest |

Compound Name: 2-Chloropropane-2-D1
CAS No.: 53778-42-0
Cat. No.: B1489957
- 7

Executive Safety Summary

2-Chloropropane-2-D1 (Isopropyl Chloride-d1) presents a dual hazard profile: it is highly
flammable (Flash Point -32°C) and prone to hydrolysis, releasing corrosive hydrochloric acid
(HCI).

Effective disposal requires strict segregation from non-halogenated solvents.[1][2] Unlike
standard organic waste, this compound cannot be used in standard fuel blending programs due
to its halogen content. It must be directed to high-temperature incineration facilities equipped
with scrubbers.

Immediate Action Required:
e Segregate: Place ONLY in Halogenated Waste streams.

o Containerize: Use glass or HDPE. DO NOT USE ALUMINUM (risk of exothermic reaction
and failure).

o Label: Clearly mark as "Flammable" and "Halogenated."[3]

Physicochemical & Hazard Profile

Understanding the physical properties is the first step in designing a safe disposal protocol. The
deuterium substitution (
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H) increases the cost significantly but alters the chemical safety profile negligibly compared to

the protio-form.

Property Data Value Operational Implication

Use for specific inventory
CAS Number 53778-42-0 ]

tracking.

Use for regulatory (RCRA)
Parent CAS 75-29-6 (2-Chloropropane) )

referencing.

] Critical Fire Hazard. Ground all

Flash Point -32°C (-25.6°F) )

vessels during transfer.

High Volatility. Keep waste
Boiling Point ~35-37°C containers tightly capped to

prevent vapor accumulation.

) Heavier than some organics,

Density ~0.88 g/mL )

but lighter than water.

o ) Generates HCI over time; do

Reactivity Hydrolyzes in water ]

not store in metal cans.

) Primary EPA waste

RCRA Code D001 (Ignitable)

designation.

Pre-Disposal Decision Matrix: Recovery vs.

Disposal

Because 2-Chloropropane-2-D1 is a high-value deuterated reagent, disposal should be the

last resort. However, once deemed waste, it must be processed strictly.
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Material Identification;
2-Chloropropane-2-D1

Is material chemically pure
(>95%)?

No (Contaminated)\Yes (High Value)

RECOVERY PROTOCOL:
Contact specialized isotope
recovery vendor.

Is it mixed with
other solvents?

SEGREGATION:
Direct to Halogenated
Waste Stream.

CONTAINER SELECTION:
Glass or HDPE only.

(No Aluminum/Metal)

LABELING:
'‘Halogenated Waste'
‘Flammable'

EHS PICKUP:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for the handling of deuterated alkyl halides. Note the critical

divergence between recovery and destruction based on purity.
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Detailed Operational Protocol
Step 1: Segregation (The "Halogen Rule")

Protocol: You must separate 2-Chloropropane-2-D1 from non-halogenated solvents (e.g.,
acetone, methanol, hexane).

» Scientific Rationale: Non-halogenated waste is often disposed of via fuel blending (burning in
cement kilns).[4] Halogenated compounds release acid gases (HCI) and can form dioxins if
burned at these lower temperatures. They require specific high-temperature incineration with
acid scrubbers. Mixing them contaminates the cheaper waste stream, elevating disposal
costs for the entire volume.

Step 2: Container Selection

Protocol: Use Amber Glass or High-Density Polyethylene (HDPE) containers.
e Prohibited: Do not use aluminum or unlined steel cans.

» Scientific Rationale: Alkyl halides are prone to hydrolysis, especially if the waste stream
contains traces of moisture.

The generated Hydrochloric Acid (HCI) will corrode metal containers, potentially leading to
leaks or structural failure. Aluminum can also catalyze dehydrohalogenation, leading to
exothermic pressure buildup.

Step 3: Labeling and Storage

Protocol:

Affix a hazardous waste tag immediately upon the first addition of waste.[1]

Check "Flammable" and "Toxic".[3][5]

Explicitly write: "Halogenated Waste: 2-Chloropropane-2-D1".

Store in a Flammable Safety Cabinet, away from oxidizers and alkali metals.

Emergency Procedures
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Spill Management (Small Scale < 500 mL)

o Evacuate: Clear the immediate area. The flash point is -32°C; vapors can ignite on hot plates
or static discharge.

o Ventilate: Open fume hoods fully.
e Absorb: Use Vermiculite or Activated Charcoal pads.

o Note: Do not use paper towels as the primary absorbent for large amounts, as they
increase the surface area for evaporation and flammability.

o Disposal: Place soaked absorbents into a sealable bag, then into the solid hazardous waste
bin.

EXxposure Response

 Inhalation: Move to fresh air immediately. Narcotic effects (dizziness) are common.

o Skin/Eye Contact: Flush with water for 15 minutes. The compound is defatting and an irritant.

[6]

Regulatory Framework (US Focus)

Compliance is not optional.[7][8] The following codes apply to 2-Chloropropane (and by
extension, its deuterated analog):

o EPA Waste Code:D001 (Ignitable Characteristic).[9]

e Halogenated Solvent Status: While not specifically listed in the FO01/FO02 degreaser lists by
name, it is chemically classified as a halogenated solvent.[4]

o TSCA: Research quantities are usually exempt under the R&D exemption, provided they are
used under the supervision of a technically qualified individual.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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